Cas no 2306247-55-0 ((2R)-2-(tert-butoxycarbonylamino)-2-(1,1-dioxothian-4-yl)acetic acid)

• Product Name: (2R)-2-(tert-butoxycarbonylamino)-2-(1,1-dioxothian-4-yl)acetic acid
• CAS No: 2306247-55-0
• MF: C₁₂H₂₁NO₆S
• MW: 307.363242864609
• CID: 5279918
• Update Time: 2025-10-21

(2R)-2-(tert-butoxycarbonylamino)-2-(1,1-dioxothian-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-((tert-Butoxycarbonyl)amino)-2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetic acid
• 2H-Thiopyran-4-acetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, 1,1-dioxide, (αR)-
• (2R)-2-(tert-butoxycarbonylamino)-2-(1,1-dioxothian-4-yl)acetic acid

• Inchi： 1S/C12H21NO6S/c1-12(2,3)19-11(16)13-9(10(14)15)8-4-6-20(17,18)7-5-8/h8-9H,4-7H2,1-3H3,(H,13,16)(H,14,15)/t9-/m1/s1
• InChI Key： GDQPKCZYHYRQCH-SECBINFHSA-N
• SMILES： S1(CCC([C@H](C(=O)O)NC(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 459
• XLogP3: 0.7
• Topological Polar Surface Area: 118

Additional information on (2R)-2-(tert-butoxycarbonylamino)-2-(1,1-dioxothian-4-yl)acetic acid

Recent Advances in the Application of (2R)-2-(tert-butoxycarbonylamino)-2-(1,1-dioxothian-4-yl)acetic acid (CAS: 2306247-55-0) in Chemical Biology and Pharmaceutical Research

The compound (2R)-2-(tert-butoxycarbonylamino)-2-(1,1-dioxothian-4-yl)acetic acid (CAS: 2306247-55-0) has recently emerged as a promising building block in medicinal chemistry and chemical biology research. This chiral amino acid derivative, featuring both a Boc-protected amine and a 1,1-dioxothiane moiety, has demonstrated significant potential in the development of novel therapeutic agents and biochemical probes. Recent studies have focused on its unique structural characteristics that enable selective interactions with biological targets, particularly in the context of enzyme inhibition and receptor modulation.

Structural analysis reveals that the 1,1-dioxothiane ring system in this compound provides enhanced metabolic stability compared to traditional sulfur-containing heterocycles, while maintaining favorable physicochemical properties for drug development. The (2R)-configuration of the amino acid center has been shown to be crucial for biological activity in several target systems. Recent synthetic methodologies have improved the accessibility of this compound, with reported yields exceeding 85% in optimized routes that employ asymmetric hydrogenation as a key step.

In pharmacological applications, researchers have utilized 2306247-55-0 as a key intermediate in the synthesis of protease inhibitors, particularly targeting cysteine proteases involved in inflammatory and neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of cathepsin B inhibitors with improved selectivity profiles. The 1,1-dioxothiane moiety was found to engage in unique hydrogen bonding interactions with the enzyme's active site, while the Boc-group facilitated optimal positioning of the inhibitor within the binding pocket.

Emerging applications in chemical biology have exploited this compound's ability to serve as a versatile scaffold for the development of activity-based probes. Researchers have successfully conjugated fluorescent tags and biotin moieties to the carboxylic acid functionality, creating tools for studying enzyme activity in complex biological systems. These probes have shown particular utility in live-cell imaging studies, where their enhanced cell permeability and target specificity provide advantages over conventional reagents.

Recent structure-activity relationship (SAR) studies have further elucidated the importance of the thiane dioxide ring in modulating biological activity. Comparative analyses with analogous compounds containing different heterocyclic systems have demonstrated that the 1,1-dioxothiane moiety contributes significantly to both binding affinity and pharmacokinetic properties. This has led to increased interest in this structural motif for fragment-based drug discovery approaches.

From a synthetic chemistry perspective, novel protection-deprotection strategies have been developed specifically for this compound, addressing challenges related to the stability of the Boc-group in the presence of the sulfone functionality. Recent advances in flow chemistry have also been applied to its production, enabling more efficient scale-up processes for preclinical development.

Looking forward, the unique properties of 2306247-55-0 position it as a valuable tool in both drug discovery and chemical biology. Ongoing research is exploring its potential in targeted protein degradation strategies and as a component of bifunctional molecules for proximity-induced pharmacology. The compound's demonstrated versatility and favorable drug-like characteristics suggest it will continue to play an important role in the development of next-generation therapeutic agents.